Cas no 13515-97-4 (H-DL-Ala-OMe.HCl)

H-DL-Ala-OMe·HCl is a racemic mixture of alanine methyl ester hydrochloride, commonly used in peptide synthesis and biochemical research. This compound serves as a versatile building block for introducing alanine residues into peptide chains, with the methyl ester group facilitating coupling reactions. The hydrochloride salt enhances stability and solubility in aqueous and organic solvents, making it suitable for a range of experimental conditions. Its racemic form (DL) allows for applications in both L- and D-alanine-derived studies. The product is characterized by high purity and consistent performance, ensuring reliable results in synthetic and analytical workflows. Proper storage under anhydrous conditions is recommended to maintain integrity.

H-DL-Ala-OMe.HCl structure

Product Name:H-DL-Ala-OMe.HCl

CAS No:13515-97-4

MF:C₄H₁₀ClNO₂

MW:139.580700397491

MDL:MFCD00035523

CID:49309

PubChem ID:2756298

Update Time:2025-05-28

H-DL-Ala-OMe.HCl Chemical and Physical Properties

Names and Identifiers

- Methyl 2-aminopropanoate hydrochloride
- DL-Alanine methyl ester hydrochloride
- H-DL-Ala-OMe.HCl
- DL-2-AMINOPROPIONIC ACID METHYL ESTER HYDROCHLORIDE
- H-DL-Ala-OMe · HCl
- H-DL-Ala-OMe•HCl
- Methyl alaninate hydrochloride
- Methyl DL-2-aminopropanoate hydrochloride
- Methyl DL-alaninate hydrochloride
- DL-Ala-OMe.HCL
- H-DL-ALA-OME HCL
- H-DL-ALA-OME.HCI
- DL-ALANINE-OME HCL
- TIMTEC-BB SBB007634
- DL-Alanine methyl es
- H-DL-ALA-OME HYDROCHLORIDE
- DL-Alanine Methyl Ester HCl
- alpha-AlaninemethylesterHCl
- MDL： MFCD00035523
- Inchi： 1S/C4H9NO2.ClH/c1-3(5)4(6)7-2;/h3H,5H2,1-2H3;1H
- InChI Key： IYUKFAFDFHZKPI-UHFFFAOYSA-N
- SMILES： Cl.O(C)C(C(C)N)=O
- BRN： 3619264

Computed Properties

Exact Mass: 139.04000
Monoisotopic Mass: 139.04
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 72.1
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: solid
Density: 1.0100
Melting Point: 158°C(lit.)
Boiling Point: 101.5°Cat760mmHg
Flash Point: °C
PSA: 52.32000
LogP: 1.00890
Solubility: Not determined
Sensitiveness: Hygroscopic

H-DL-Ala-OMe.HCl Security Information

Hazard Statement： Hygroscopic
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Storage Condition：−20°C
Safety Term：S26;S37/39
Risk Phrases：R36/37/38
HazardClass：IRRITANT

H-DL-Ala-OMe.HCl Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

H-DL-Ala-OMe.HCl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB40642-10g	H-DL-Ala-OMe.HCl	13515-97-4	97%	10g	45.00	2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB40642-25g	H-DL-Ala-OMe.HCl	13515-97-4	97%	25g	53.00	2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB40642-100g	H-DL-Ala-OMe.HCl	13515-97-4	97%	100g	178.00	2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB40642-500g	H-DL-Ala-OMe.HCl	13515-97-4	97%	500g	772.00	2021-07-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A2446-25g	H-DL-Ala-OMe.HCl	13515-97-4	98.0%(LC&N)	25g	￥530.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A2446-5g	H-DL-Ala-OMe.HCl	13515-97-4	98.0%(LC&N)	5g	￥180.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A106R-25g	H-DL-Ala-OMe.HCl	13515-97-4	98%	25g	￥57.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A106R-5g	H-DL-Ala-OMe.HCl	13515-97-4	98%	5g	￥34.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A106R-100g	H-DL-Ala-OMe.HCl	13515-97-4	98%	100g	￥186.0	2022-05-30
TRC	A614305-500mg	DL-Alanine methyl ester hydrochloride	13515-97-4		500mg	$ 64.00	2023-04-19

H-DL-Ala-OMe.HCl Production Method

H-DL-Ala-OMe.HCl Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:13515-97-4)Methyl DL-2-aminopropanoate hydrochloride

Order Number:sfd417

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

H-DL-Ala-OMe.HCl Related Literature

1. Synthesis and characterization of alanine functionalized oligo/polythiophenes

Christopher D. McTiernan,M’hamed Chahma New J. Chem. 2010 34 1417
2. Chiral layered molecular spaces with amino acids

Wanjun Liu,Ken Yao,Wenfeng Shangguan,Jian Yuan J. Mater. Chem. 2009 19 8803
3. 126. Studies in the azole series. Part XXVIII. A new method of peptide synthesis : alanyl-peptides

A. H. Cook,A. L. Levy J. Chem. Soc. 1950 651
4. Dual function of coronatine as a bacterial virulence factor against plants: possible COI1–JAZ-independent role

Syusuke Egoshi,Yousuke Takaoka,Hiroaki Saito,Yuuki Nukadzuka,Kengo Hayashi,Yasuhiro Ishimaru,Hiroyuki Yamakoshi,Kosuke Dodo,Mikiko Sodeoka,Minoru Ueda RSC Adv. 2016 6 19404

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